Cas no 1133116-07-0 (2-(6-Bromonaphthalen-2-yl)-5-propyl-1,3,4-oxadiazole)
2-(6-Bromonaphthalen-2-yl)-5-propyl-1,3,4-oxadiazole Chemical and Physical Properties
Names and Identifiers
-
- 2-(6-Bromonaphthalen-2-yl)-5-propyl-1,3,4-oxadiazole
- 2-(3-AMINO-PHENOXY)-ETHANOL
- AKOS015834501
- BS-22757
- MFCD11855930
- 1133116-07-0
- CS-0440994
- DTXSID60674968
-
- MDL: MFCD11855930
- Inchi: 1S/C15H13BrN2O/c1-2-3-14-17-18-15(19-14)12-5-4-11-9-13(16)7-6-10(11)8-12/h4-9H,2-3H2,1H3
- InChI Key: ORSPKALGMVYIPE-UHFFFAOYSA-N
- SMILES: BrC1C=CC2=CC(=CC=C2C=1)C1=NN=C(CCC)O1
Computed Properties
- Exact Mass: 316.02100
- Monoisotopic Mass: 316.02113g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 19
- Rotatable Bond Count: 3
- Complexity: 302
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.5
- Topological Polar Surface Area: 38.9Ų
Experimental Properties
- PSA: 38.92000
- LogP: 4.60480
2-(6-Bromonaphthalen-2-yl)-5-propyl-1,3,4-oxadiazole Customs Data
- HS CODE:2934999090
- Customs Data:
China Customs Code:
2934999090Overview:
2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
2-(6-Bromonaphthalen-2-yl)-5-propyl-1,3,4-oxadiazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A219006305-10g |
2-(6-Bromonaphthalen-2-yl)-5-propyl-1,3,4-oxadiazole |
1133116-07-0 | 95% | 10g |
$998.00 | 2023-09-04 | |
| Chemenu | CM141044-10g |
2-(6-Bromonaphthalen-2-yl)-5-propyl-1,3,4-oxadiazole |
1133116-07-0 | 95% | 10g |
$373 | 2021-08-05 | |
| Chemenu | CM141044-5g |
2-(6-Bromonaphthalen-2-yl)-5-propyl-1,3,4-oxadiazole |
1133116-07-0 | 95% | 5g |
$432 | 2023-11-24 | |
| abcr | AB272587-1 g |
2-(6-Bromonaphthalen-2-yl)-5-propyl-1,3,4-oxadiazole; 96% |
1133116-07-0 | 1g |
€178.00 | 2023-04-26 | ||
| abcr | AB272587-5 g |
2-(6-Bromonaphthalen-2-yl)-5-propyl-1,3,4-oxadiazole; 96% |
1133116-07-0 | 5g |
€518.00 | 2023-04-26 | ||
| Fluorochem | 213327-1g |
2-(6-Bromonaphthalen-2-yl)-5-propyl-1,3,4-oxadiazole |
1133116-07-0 | 95% | 1g |
£100.00 | 2022-02-28 | |
| Fluorochem | 213327-10g |
2-(6-Bromonaphthalen-2-yl)-5-propyl-1,3,4-oxadiazole |
1133116-07-0 | 95% | 10g |
£525.00 | 2022-02-28 | |
| TRC | B686038-100mg |
2-(6-Bromonaphthalen-2-yl)-5-propyl-1,3,4-oxadiazole |
1133116-07-0 | 100mg |
$ 64.00 | 2023-04-18 | ||
| TRC | B686038-250mg |
2-(6-Bromonaphthalen-2-yl)-5-propyl-1,3,4-oxadiazole |
1133116-07-0 | 250mg |
$ 75.00 | 2023-04-18 | ||
| TRC | B686038-500mg |
2-(6-Bromonaphthalen-2-yl)-5-propyl-1,3,4-oxadiazole |
1133116-07-0 | 500mg |
$ 110.00 | 2023-04-18 |
2-(6-Bromonaphthalen-2-yl)-5-propyl-1,3,4-oxadiazole Related Literature
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
Additional information on 2-(6-Bromonaphthalen-2-yl)-5-propyl-1,3,4-oxadiazole
Comprehensive Overview of 2-(6-Bromonaphthalen-2-yl)-5-propyl-1,3,4-oxadiazole (CAS No. 1133116-07-0)
The compound 2-(6-Bromonaphthalen-2-yl)-5-propyl-1,3,4-oxadiazole (CAS No. 1133116-07-0) is a specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry, material science, and agrochemical research. Its unique structural features, including the naphthalene core and the 1,3,4-oxadiazole ring, make it a versatile building block for synthesizing advanced materials and bioactive compounds. Researchers are particularly interested in its potential applications in OLEDs (Organic Light-Emitting Diodes), pharmaceutical intermediates, and fluorescent probes due to its electron-rich properties and luminescent characteristics.
One of the most frequently searched questions about this compound revolves around its synthesis methods. The preparation of 2-(6-Bromonaphthalen-2-yl)-5-propyl-1,3,4-oxadiazole typically involves the condensation of 6-bromo-2-naphthoic acid hydrazide with valeric acid under dehydrating conditions, followed by cyclization to form the oxadiazole ring. This process is often optimized for high yield and purity, which is critical for industrial-scale production. Recent advancements in green chemistry have also explored solvent-free or catalytic methods to reduce environmental impact, aligning with the growing demand for sustainable chemical practices.
In the context of material science, this compound's photophysical properties are a hot topic. Its ability to exhibit strong blue fluorescence makes it a candidate for use in optoelectronic devices, such as OLED displays and sensors. The bromine substituent further allows for functionalization via cross-coupling reactions (e.g., Suzuki-Miyaura coupling), enabling the design of tailored materials with specific electronic or optical properties. This adaptability has led to its inclusion in studies exploring next-generation organic semiconductors.
From a pharmaceutical perspective, the 1,3,4-oxadiazole moiety is known for its bioactivity, often associated with antimicrobial, anti-inflammatory, and anticancer properties. While 2-(6-Bromonaphthalen-2-yl)-5-propyl-1,3,4-oxadiazole itself is primarily used as an intermediate, its derivatives are being investigated for drug discovery applications. For instance, researchers are examining its potential role in targeting protein-protein interactions or as a scaffold for kinase inhibitors. These studies are frequently highlighted in medicinal chemistry forums and patent literature.
Another trending discussion involves the compound's analytical characterization. Techniques such as NMR spectroscopy, HPLC, and mass spectrometry are essential for verifying its purity and structure. Users often search for spectral data or reference standards to support their research, underscoring the need for reliable suppliers and detailed technical documentation. Additionally, computational studies (e.g., DFT calculations) are increasingly used to predict its reactivity and interactions, bridging experimental and theoretical chemistry.
In summary, 2-(6-Bromonaphthalen-2-yl)-5-propyl-1,3,4-oxadiazole (CAS No. 1133116-07-0) represents a multifaceted compound with broad utility across scientific disciplines. Its relevance to cutting-edge technologies and healthcare innovation ensures continued interest, while its synthetic flexibility aligns with modern sustainability goals. As research progresses, this molecule is poised to play a pivotal role in advancing both functional materials and therapeutic agents.
1133116-07-0 (2-(6-Bromonaphthalen-2-yl)-5-propyl-1,3,4-oxadiazole) Related Products
- 21510-43-0(2-(4-Bromophenyl)-5-phenyl-1,3,4-oxadiazole)
- 19542-05-3(1,3,4-Oxadiazole,2,5-bis(4-bromophenyl)-)
- 957065-95-1(2-(3-Bromophenyl)-5-propyl-1,3,4-oxadiazole)
- 957065-96-2(2-(3-Bromophenyl)-5-tert-butyl-1,3,4-oxadiazole)
- 1133115-80-6(2-(6-Bromonaphthalen-2-yl)-5-methyl-1,3,4-oxadiazole)
- 957065-88-2(2-(3-Bromophenyl)-5-ethyl-1,3,4-oxadiazole)
- 957065-98-4(2-(3-Bromophenyl)-5-cyclohexyl-1,3,4-oxadiazole)
- 68047-41-6(1,3,4-Oxadiazole,2-(3-bromophenyl)-5-(2-naphthalenyl)-)
- 68047-37-0(2-(4-Bromophenyl)-5-(1-naphthyl)-1,3,4-oxadiazole)
- 957065-94-0(2-(3-Bromophenyl)-5-butyl-1,3,4-oxadiazole)